Cas no 2138263-61-1 (2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline)

• Product Name: 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline
• CAS No: 2138263-61-1
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 6405979
• PubChem ID: 165778346
• Update Time: 2025-10-28

2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-6-fluoro-3-hydrazinylquinoline
• EN300-801648
• 2138263-61-1
• 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline

• Inchi： 1S/C13H14FN3/c14-10-4-5-11-9(6-10)7-12(17-15)13(16-11)8-2-1-3-8/h4-8,17H,1-3,15H2
• InChI Key： FJOUOJSURIMATP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(C1CCC1)=N2)NN

Computed Properties

• Exact Mass: 231.11717562g/mol
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline

2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline (CAS No. 2138263-61-1): A Comprehensive Overview

2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline (CAS No. 2138263-61-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and utility in drug discovery. The presence of a cyclobutyl group, a fluoro substituent, and a hydrazinyl moiety in its structure makes it a promising candidate for various therapeutic and industrial applications.

The molecular formula of 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline is C13H14FN3, with a molecular weight of 231.27 g/mol. Its structure is characterized by a quinoline backbone, which is a bicyclic system consisting of a benzene ring fused to a pyridine ring. The fluoro substitution at the 6-position and the hydrazinyl group at the 3-position introduce distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The cyclobutyl ring attached to the 2-position further enhances its structural diversity, making it a valuable scaffold for medicinal chemistry.

One of the most notable aspects of 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline is its potential role in drug development. Quinoline derivatives are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a hydrazinyl group in this compound suggests its utility as a building block for the synthesis of more complex molecules, such as hydrazones and other nitrogen-containing heterocycles. Researchers are particularly interested in exploring its applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern pharmacology.

In addition to its pharmaceutical potential, 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline is also relevant in material science. The fluoro substituent can impart unique electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Its stability and solubility characteristics are being investigated for applications in fluorescent probes and sensors, which are essential tools in chemical and biological detection systems.

The synthesis of 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline typically involves multi-step organic reactions, including cyclization, fluorination, and hydrazination. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and purity. The compound's purity and structural integrity are verified using analytical methods like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

From a commercial perspective, 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its market demand is driven by the growing interest in quinoline-based therapeutics and the continuous exploration of novel chemical entities for drug discovery. The compound is typically supplied in powdered form, with strict quality control measures to ensure consistency and reliability for experimental use.

Safety and handling of 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline require standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE), including gloves and lab coats, should be worn when handling the compound. Storage conditions usually recommend a cool, dry environment, away from direct sunlight and moisture, to maintain its stability over time.

In summary, 2-Cyclobutyl-6-fluoro-3-hydrazinylquinoline (CAS No. 2138263-61-1) is a versatile and promising compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and functional materials. As scientific advancements continue, this compound is likely to play an increasingly important role in the development of innovative therapies and technologies.